N-cyclopropyl-4-iodo-1-methyl-1H-pyrazole-3-carboxamide

• Molecular Formula: C8H10IN3O
• Molecular Weight: 291.09 g/mol
• IUPAC Name: N-cyclopropyl-4-iodo-1-methylpyrazole-3-carboxamide
• InChI: InChI=1S/C8H10IN3O/c1-12-4-6(9)7(11-12)8(13)10-5-2-3-5/h4-5H,2-3H2,1H3,(H,10,13)
• InChI Key: IIJQOOUHQBPFBZ-UHFFFAOYSA-N
• SMILES: CN1C=C(C(=N1)C(=O)NC2CC2)I

Description

N-cyclopropyl-4-iodo-1-methyl-1H-pyrazole-3-carboxamide is a chemical compound that has gained significant attention in recent years due to its potential applications in scientific research. This compound belongs to the class of pyrazole derivatives and has been shown to exhibit promising biological activities.

Mechanism of Action

The exact mechanism of action of N-cyclopropyl-4-iodo-1-methyl-1H-pyrazole-3-carboxamide is not fully understood. However, it has been suggested that the compound may act by inhibiting specific enzymes or signaling pathways involved in various disease processes.
Biochemical and Physiological Effects:
This compound has been shown to exhibit various biochemical and physiological effects. It has been shown to inhibit the production of pro-inflammatory cytokines, reduce the proliferation of cancer cells, and exhibit antimicrobial activity against various bacterial strains.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-cyclopropyl-4-iodo-1-methyl-1H-pyrazole-3-carboxamide is its potential as a therapeutic agent in various disease processes. Additionally, it has been used as a tool compound in the study of various biological processes. However, one of the limitations of this compound is its relatively low solubility in aqueous solutions, which may limit its use in certain experimental setups.

Future Directions

There are several future directions for the study of N-cyclopropyl-4-iodo-1-methyl-1H-pyrazole-3-carboxamide. One potential area of research is the development of more efficient synthesis methods for this compound. Additionally, further studies are needed to fully understand the mechanism of action of this compound and its potential as a therapeutic agent in various disease processes. Finally, the use of this compound as a tool compound in the study of various biological processes should also be explored further.
In conclusion, this compound is a promising compound with potential applications in scientific research. Its synthesis method, scientific research application, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Further studies are needed to fully understand the potential of this compound in various disease processes and its use as a tool compound in the study of various biological processes.

Synthesis Methods

The synthesis of N-cyclopropyl-4-iodo-1-methyl-1H-pyrazole-3-carboxamide involves the reaction of 4-iodo-1-methyl-1H-pyrazole-3-carboxylic acid with cyclopropylamine in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC). The resulting product is then purified using chromatographic methods to obtain the final compound.

Scientific Research Applications

N-cyclopropyl-4-iodo-1-methyl-1H-pyrazole-3-carboxamide has been used in various scientific research studies due to its potential as a therapeutic agent. It has been shown to exhibit anti-inflammatory, anti-cancer, and anti-microbial activities. Additionally, it has been used as a tool compound in the study of various biological processes such as cell signaling and protein-protein interactions.